Cas no 2229207-93-4 (O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine)

• Product Name: O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine
• CAS No: 2229207-93-4
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6420161
• PubChem ID: 165628518
• Update Time: 2025-06-13

O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine
• O-[2-methyl-4-(pyrrolidin-1-yl)butyl]hydroxylamine
• 2229207-93-4
• EN300-1771468

• Inchi： 1S/C9H20N2O/c1-9(8-12-10)4-7-11-5-2-3-6-11/h9H,2-8,10H2,1H3
• InChI Key： FWLXZWMOZUZYAY-UHFFFAOYSA-N
• SMILES： O(CC(C)CCN1CCCC1)N

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Additional information on O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine

Professional Introduction to Compound with CAS No. 2229207-93-4 and Product Name: O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine

The compound with the CAS number 2229207-93-4 and the product name O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a hydroxylamine functional group and a pyrrolidine moiety, positions it as a promising candidate for further investigation in medicinal chemistry.

Recent research in the domain of O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine has highlighted its potential as an intermediate in the synthesis of bioactive molecules. The presence of the hydroxylamine group suggests that this compound may exhibit reactivity suitable for further functionalization, making it a valuable building block for more complex pharmaceutical agents. Additionally, the pyrrolidine ring is a common pharmacophore in many drugs, known for its ability to enhance binding affinity and metabolic stability.

In the context of modern drug discovery, compounds like O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine are being explored for their ability to modulate biological pathways relevant to various diseases. The hydroxylamine group, in particular, has been implicated in the development of antioxidants and anti-inflammatory agents, which are critical in addressing chronic conditions such as cardiovascular disease and neurodegenerative disorders. Preliminary studies have indicated that derivatives of this compound may possess significant therapeutic potential.

The synthesis of O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine involves sophisticated organic chemistry techniques that highlight the compound's complexity. The integration of the pyrrolidine ring with the hydroxylamine substituent requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve this goal. These methods not only underscore the compound's synthetic challenge but also demonstrate the ingenuity of modern chemical research.

One of the most intriguing aspects of O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine is its potential role in developing novel therapeutic strategies. The compound's structural features suggest that it may interact with biological targets in ways that are distinct from traditional pharmaceuticals. This opens up avenues for exploring new mechanisms of action, particularly in areas where existing treatments have limitations. For instance, its ability to cross cell membranes efficiently could make it an effective candidate for treating diseases that are currently resistant to conventional therapies.

Furthermore, the hydroxylamine group in O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine has been identified as a key factor in its potential biological activity. Hydroxylamine derivatives are known for their ability to scavenge reactive oxygen species, thereby protecting cells from oxidative damage. This property is particularly relevant in conditions where inflammation and oxidative stress play a significant role, such as rheumatoid arthritis and certain types of cancer. By leveraging this property, researchers aim to develop compounds that can mitigate these pathological processes.

The pyrrolidine moiety also contributes to the compound's pharmacological profile by enhancing its solubility and bioavailability. Pyrrolidine-containing drugs have shown promise in various therapeutic areas due to their ability to form stable complexes with biological targets. This stability is crucial for ensuring that the drug remains active within the body long enough to exert its therapeutic effect. In addition, pyrrolidine derivatives often exhibit favorable pharmacokinetic properties, which can improve patient compliance and treatment outcomes.

As research into O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential for unlocking its full potential. Computational modeling techniques can be used to predict how this compound interacts with biological targets at the molecular level, providing insights into its mechanism of action. Such simulations can guide experimental design and help optimize drug candidates for clinical trials.

The future prospects for O-2-methyl-4-(pyrrolidin-1-yl)butylhydroxylamine are promising, with several ongoing studies exploring its applications in drug development. Researchers are investigating its efficacy as a precursor for more complex molecules that could target specific diseases more effectively. Additionally, efforts are underway to develop novel synthetic routes that could improve production efficiency and reduce costs associated with manufacturing this compound.

In conclusion,O - 2 - methyl - 4 - (py r rol id ine - 1 - yl ) but y l hydro x y l am ine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , particularly th e hy dro x y l am ine group an d th e p y r rol id ine moiety , position it as a valuable candidate f or further investigation . As research continues , this compoun d holds great promise f or contributing t o next-generation therapeutics .